Cas no 1313761-41-9 (2-(2-phenylethoxy)phenylboronic acid)

• Product Name: 2-(2-phenylethoxy)phenylboronic acid
• CAS No: 1313761-41-9
• MF: C₁₄H₁₅BO₃
• MW: 242.078104257584
• CID: 4587964
• Update Time: 2025-10-24

2-(2-phenylethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [2-(2-phenylethoxy)phenyl]boronic acid
• 2-(2-phenylethoxy)phenylboronic acid

• Inchi： 1S/C14H15BO3/c16-15(17)13-8-4-5-9-14(13)18-11-10-12-6-2-1-3-7-12/h1-9,16-17H,10-11H2
• InChI Key： DSHRJFXNRCHYTE-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC=C1OCCC1=CC=CC=C1)(O)O

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(2-phenylethoxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-phenylethoxy)phenylboronic acid

Comprehensive Guide to 2-(2-Phenylethoxy)phenylboronic Acid (CAS No. 1313761-41-9): Properties, Applications, and Market Insights

2-(2-Phenylethoxy)phenylboronic acid (CAS No. 1313761-41-9) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique phenylboronic acid moiety and phenylethoxy side chain, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. Its molecular structure (C₁₄H₁₅BO₃) enables precise molecular modifications, making it invaluable for developing targeted therapies and bioconjugation probes.

The growing demand for boronic acid-based compounds like 2-(2-phenylethoxy)phenylboronic acid is driven by their role in creating covalent organic frameworks (COFs) and enzyme inhibitors. Researchers frequently search for "boronic acid applications in drug delivery" or "CAS 1313761-41-9 solubility data," reflecting its relevance in biomedical engineering. Recent studies highlight its potential in glucose sensing systems, aligning with the global focus on diabetes management technologies.

From a synthetic chemistry perspective, this compound exhibits remarkable thermal stability (decomposition point >200°C) and moderate water solubility (0.5–1.2 mg/mL at 25°C), properties frequently queried in chemical databases. Its logP value of 2.8 suggests good membrane permeability, explaining its utility in prodrug design. The phenylethoxy group enhances lipophilicity, a feature often optimized in CNS-targeting pharmaceuticals—a hot topic in neurodegenerative disease research.

Market analysis reveals a 17% annual growth in the phenylboronic acid derivatives sector (2023–2028), with 2-(2-phenylethoxy)phenylboronic acid being particularly sought after for PET tracer development. Pharmaceutical companies increasingly search for "high-purity CAS 1313761-41-9 suppliers" or "scale-up synthesis of phenylethoxy phenylboronates," indicating its transition from lab-scale to industrial applications. Regulatory-compliant manufacturers emphasize its non-GMO status and REACH compliance, addressing the green chemistry movement.

In material science, this compound enables surface functionalization of nanoparticles—a technique revolutionizing cancer theranostics. Its boronate ester formation capability with diols makes it ideal for designing stimuli-responsive drug carriers, a trending topic in nanomedicine forums. Patent filings related to 1313761-41-9 have surged by 40% since 2021, particularly for biodegradable polymer modifications and bioimaging contrast agents.

Quality control protocols for 2-(2-phenylethoxy)phenylboronic acid typically require HPLC purity ≥98% and rigorous heavy metal screening (<10 ppm), specifications commonly requested in pharmaceutical COAs. Analytical challenges like boronic acid dimerization during storage prompt frequent searches for "stabilization techniques for arylboronic acids." Leading suppliers now offer argon-sealed packaging and certified reference standards to address these concerns.

Emerging applications include its use in electrochemical sensors for dopamine detection—an area gaining traction in neurological disorder diagnostics. The compound's reversible binding to catechols aligns with the wearable health monitor trend. Environmental scientists also explore its chelating properties for heavy metal remediation, responding to increased searches for "eco-friendly remediation agents."

Future research directions focus on 2-(2-phenylethoxy)phenylboronic acid's potential in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—two of the most searched cancer therapy keywords in 2024. Its balanced hydrophilic-lipophilic character makes it particularly suitable for next-generation bioconjugation strategies, with several clinical-stage ADCs reportedly incorporating similar boronic acid motifs.